Cas no 925005-78-3 (6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one)

• Product Name: 6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one
• CAS No: 925005-78-3
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• MDL: MFCD08446952
• CID: 3038471
• PubChem ID: 55253820
• Update Time: 2025-05-20

6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one
• JR-8319, 6-Fluoro-2-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one, 97%
• 2H-1,4-Benzoxazin-3(4H)-one, 6-fluoro-2-methyl-

• MDL： MFCD08446952
• Inchi： 1S/C9H8FNO2/c1-5-9(12)11-7-4-6(10)2-3-8(7)13-5/h2-5H,1H3,(H,11,12)
• InChI Key： YXPWKASGRAGXCE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C=C2NC(=O)C1C

Additional information on 6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one

6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one (CAS No. 925005-78-3): An Overview of a Promising Compound in Pharmaceutical Research

6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one (CAS No. 925005-78-3) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one.

Chemical Structure and Properties

6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one is characterized by its core benzoxazine ring system with specific substituents. The presence of a fluoro group at the 6-position and a methyl group at the 2-position imparts unique physical and chemical properties to the molecule. The fluoro substitution enhances the lipophilicity of the compound, which can improve its bioavailability and cellular uptake. Additionally, the methyl group at the 2-position contributes to the overall stability and solubility of the molecule.

The molecular formula of 6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one is C₁₀H₁₀FN₁O₂, with a molecular weight of approximately 197.19 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Synthesis Methods

The synthesis of 6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one has been explored through various routes. One common method involves the reaction of 6-fluoroisatin with 2-aminoacetophenone in the presence of a base such as potassium carbonate. This reaction proceeds via a condensation step followed by cyclization to form the benzoxazine ring. Another approach involves the reaction of 6-fluorobenzene-diazonium salt with 2-acetylphenylamine in an acidic medium.

The choice of synthesis method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes that minimize waste and reduce energy consumption.

Biological Activities and Therapeutic Potential

6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one has shown promising biological activities in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, 6-Fluoro-2-methyl-2,4-dihydro-1,4-benzoxazin-3-one has also been investigated for its analgesic effects. Animal models have shown that this compound can effectively reduce pain responses in both acute and chronic pain models without causing significant side effects.

Furthermore, recent research has explored the neuroprotective potential of 6-fluoroisatin derivatives. Studies have indicated that these compounds can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways.

Clinical Trials and Future Directions

The promising preclinical results for 6-fluoroisatin derivatives, including 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoroisatin derivatives like 6-fluoromethylbenzoxazinone (CAS No. 925005), have paved the way for further clinical investigations. Several phase I and II clinical trials are currently underway to evaluate the safety and efficacy of these compounds in treating inflammatory diseases and pain conditions.

The future directions for research on 6-FMDHBXO (CAS No. 925005) include optimizing its pharmacokinetic properties to enhance its therapeutic index and exploring combination therapies with other drugs to achieve synergistic effects. Additionally, efforts are being made to develop prodrugs that can improve the oral bioavailability and reduce systemic side effects.

Conclusion

6-FMDHBXO (CAS No. 925005), or more formally known as 6-FMDHBXO (CAS No. 925005), is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers favorable biological activities such as anti-inflammatory, analgesic, and neuroprotective effects. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects. As research continues to advance, it is likely that this compound will play a significant role in the development of novel treatments for various medical conditions.